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Compound of Interest

Compound Name: Acetoprole

Cat. No.: B1249254 Get Quote

An In-depth Technical Guide to Acetoprole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the phenylpyrazole insecticide,

acetoprole. It covers its chemical identity, including its CAS number and molecular weight, and

delves into its mechanism of action as a GABA-gated chloride channel antagonist. While

specific quantitative toxicological and physicochemical data for acetoprole are limited due to

its status as a discontinued insecticide, this guide presents available information and draws

comparisons with related compounds to offer a thorough understanding. Detailed experimental

protocols for the synthesis of related pyrazole compounds, bioassays for insecticide resistance

monitoring, and analytical methods for the detection of phenylpyrazole insecticides are

provided to support research and development activities.

Chemical and Physical Properties
Acetoprole is a phenylpyrazole insecticide, a class of compounds developed to combat insect

resistance to other pesticides.[1] Its chemical structure is characterized by a central pyrazole

ring.[1]

Table 1: Chemical Identification of Acetoprole
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Identifier Value Reference

CAS Number 209861-58-5 [1][2][3][4]

Molecular Formula C₁₃H₁₀Cl₂F₃N₃O₂S [1][2]

Molecular Weight 400.2 g/mol [1][2]

IUPAC Name

1-[5-amino-1-[2,6-dichloro-4-

(trifluoromethyl)phenyl]-4-

(methylsulfinyl)pyrazol-3-

yl]ethanone

[1][2]

Table 2: Physicochemical Properties of Acetoprole

Property Value Reference

Physical State White crystalline solid [3]

XLogP3-AA 3.4 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Note: Detailed experimental data on properties such as water solubility, pKa, and vapor

pressure for acetoprole are not readily available in the public domain.

Mechanism of Action: GABA-Gated Chloride
Channel Antagonism
Acetoprole, like other phenylpyrazole insecticides, functions as a non-competitive antagonist

of the γ-aminobutyric acid (GABA)-gated chloride channel in insects.[1][3] GABA is the primary

inhibitory neurotransmitter in the insect central nervous system. When GABA binds to its

receptor, it opens a chloride ion channel, leading to hyperpolarization of the neuron and

inhibition of nerve impulse transmission.[5]
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Acetoprole disrupts this process by binding to a site within the chloride channel, effectively

blocking it.[1] This blockage prevents the influx of chloride ions, even when GABA is bound to

its receptor. The result is a state of hyperexcitation of the insect's central nervous system,

leading to convulsions, paralysis, and ultimately, death.[1] The selectivity of phenylpyrazole

insecticides for insects over mammals is attributed to differences in the receptor binding sites

between the two groups.[1]
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Caption: GABAergic synapse and the inhibitory action of Acetoprole.

Experimental Protocols
Synthesis of Phenylpyrazole Core Structure
The synthesis of phenylpyrazole insecticides like acetoprole generally involves the Knorr

pyrazole synthesis, which is a cyclocondensation reaction between a 1,3-dicarbonyl compound

and a hydrazine derivative. The following is a general protocol that can be adapted for the

synthesis of related compounds.
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Materials:

Substituted 1,3-dicarbonyl compound (e.g., ethyl acetoacetate)

Substituted hydrazine (e.g., 2,6-dichloro-4-(trifluoromethyl)phenylhydrazine)

Ethanol

Glacial acetic acid (catalyst)

Procedure:

Dissolve the 1,3-dicarbonyl compound (1.0 equivalent) in ethanol in a round-bottom flask.

Add the substituted hydrazine (1.0 equivalent) to the solution.

Add a catalytic amount of glacial acetic acid.

Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography.
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Caption: General workflow for Knorr pyrazole synthesis.
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Insecticide Resistance Bioassay (Adult Vial Test)
This protocol is a standard method for assessing insecticide resistance in insect populations.

Materials:

Technical grade acetoprole

Acetone

Glass scintillation vials (20 ml)

Micropipettes

Vortex mixer

Test insects

Procedure:

Preparation of Stock Solution: Prepare a stock solution of acetoprole in acetone.

Serial Dilutions: Prepare a series of dilutions from the stock solution to create a range of

concentrations.

Coating Vials: Add 1 ml of each dilution to a glass vial. Roll and agitate the vial until the

acetone has completely evaporated, leaving a thin film of the insecticide on the inner

surface. Prepare control vials with acetone only.

Insect Exposure: Introduce a known number of test insects (e.g., 10-20) into each vial.

Incubation: Keep the vials at a constant temperature and humidity.

Mortality Assessment: Record mortality at specific time intervals (e.g., 24, 48, and 72 hours).

Data Analysis: Calculate the lethal concentration (e.g., LC50) using probit analysis.[6]

Analytical Detection in Environmental Samples
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The following outlines a general workflow for the detection of phenylpyrazole insecticides in

environmental samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

1. Sample Preparation (QuEChERS Method):

Extraction: Homogenize the sample (e.g., soil, water, plant material) with an extraction

solvent (e.g., acetonitrile).

Salting Out: Add salts (e.g., magnesium sulfate, sodium chloride) to induce phase

separation.

Dispersive Solid-Phase Extraction (d-SPE): Clean up the extract by adding a sorbent (e.g.,

PSA, C18) to remove interfering matrix components.

Centrifugation: Centrifuge the sample to separate the cleaned extract.

2. LC-MS/MS Analysis:

Injection: Inject the cleaned extract into the LC-MS/MS system.

Chromatographic Separation: Separate the analytes on a suitable LC column.

Mass Spectrometric Detection: Detect and quantify the target analyte using tandem mass

spectrometry in multiple reaction monitoring (MRM) mode.
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Caption: Workflow for detection of Acetoprole in environmental samples.

Toxicological Data
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Detailed public toxicological data for acetoprole is scarce. The compound is considered an

obsolete acaricide and insecticide.[3] For context, data for the related and more widely studied

phenylpyrazole insecticide, fipronil, is often used as a reference. It is important to note that

toxicological profiles can vary significantly even between structurally similar compounds.

Table 3: Acute Toxicity of the Related Phenylpyrazole Insecticide, Fipronil

Test Species Route Value Reference

LD50 Rat Oral 97 mg/kg

LD50 Rat Dermal >2000 mg/kg

LC50 Rat Inhalation 0.682 mg/L (4h)

LD50 Bobwhite Quail Oral 11.3 mg/kg

LC50 Rainbow Trout 96h 0.246 mg/L

Note: This data is for Fipronil and is provided for illustrative purposes only. It does not represent

the toxicological profile of acetoprole.

Conclusion
Acetoprole is a phenylpyrazole insecticide with a well-understood mechanism of action

targeting the GABA-gated chloride channels in insects. While its use has been discontinued,

the principles of its chemical synthesis, biological activity, and analytical detection remain

relevant for researchers in the fields of insecticide development, neurotoxicology, and

environmental science. The experimental protocols and workflows provided in this guide offer a

foundational framework for further investigation into this class of compounds. Further research

would be beneficial to fully elucidate the specific physicochemical and toxicological properties

of acetoprole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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